Cas no 773135-63-0 (benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester)

• Product Name: benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester
• CAS No: 773135-63-0
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 1784056
• PubChem ID: 46311321
• Update Time: 2025-04-21

benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 5-chloro-2-(trifluoromethyl)-, ethyl ester
• LogP
• 773135-63-0
• E89896
• 5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester, 97%
• ethyl 5-chloro-2-(trifluoromethyl)benzoate
• MFCD06204539
• 5-Chloro-2-trifluoromethyl-benzoic acid ethyl ester

• Inchi： 1S/C10H8ClF3O2/c1-2-16-9(15)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： LNEBLTIEGPLXSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų